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Compound of Interest

Compound Name: 1-Acetyl-1-cyclohexene

Cat. No.: B7769156 Get Quote

Technical Support Center: 1-Acetyl-1-
cyclohexene
Welcome to the technical support guide for 1-Acetyl-1-cyclohexene (CAS No. 932-66-1). This

resource is designed for researchers, scientists, and drug development professionals to ensure

safe and effective handling in a laboratory setting. As Senior Application Scientists, we have

compiled this guide based on verified safety data and field-proven best practices to address

common questions and troubleshooting scenarios.

Quick Reference Data
For immediate access to critical information, please refer to the summary table below. This data

has been consolidated from multiple safety data sheets and chemical databases.[1][2][3]
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Property Value Source(s)

CAS Number 932-66-1 [2][3][4]

Molecular Formula C₈H₁₂O [2][5][6]

Molecular Weight 124.18 g/mol [2][3][6]

Appearance
Clear, colorless to very slight

yellow liquid
[1][2][7]

Boiling Point 201-202 °C @ 760 mmHg [3][8]

Density 0.966 g/mL at 25 °C [8]

Flash Point
65 - 66 °C (149 - 150.8 °F) -

Closed Cup
[1][9]

GHS Hazard Statements

H227: Combustible liquidH315:

Causes skin irritationH319:

Causes serious eye

irritationH335: May cause

respiratory irritation

[2]

Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common queries and issues encountered during the handling and use

of 1-Acetyl-1-cyclohexene.

Q1: My bottle of 1-Acetyl-1-cyclohexene has a slight
yellow tint. Is it degraded?
A: Not necessarily. The compound is described as a clear to very slight or pale yellow liquid.[1]

[2][5] A slight yellow color is generally acceptable and within specification. However, if the

material appears dark yellow, brown, or contains precipitates, or if you observe unexpected

results in your experiments, this could indicate degradation or contamination. In such cases, it

is prudent to use a fresh, unopened bottle for critical applications.
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Q2: The protocol requires heating the reaction above
70°C. What specific precautions are necessary?
A: This is a critical safety concern. The flash point of 1-Acetyl-1-cyclohexene is approximately

65-66°C, meaning it can form an ignitable vapor-air mixture at or above this temperature.[1][3]

[9] Heating this combustible liquid requires strict adherence to the following:

No Open Flames: Absolutely no Bunsen burners or other open flames should be present in

the vicinity.[4][9]

Controlled Heating: Use a thermostatically controlled heating mantle, oil bath, or hot plate.

Ensure the controller is functioning correctly to prevent overheating.

Inert Atmosphere: For prolonged heating, especially near or above the boiling point,

conducting the reaction under an inert atmosphere (e.g., Nitrogen or Argon) is best practice

to prevent vapor combustion.

Adequate Ventilation: All heating must be performed inside a certified chemical fume hood to

manage vapors.[1]

Q3: What type of gloves provides the best protection
against 1-Acetyl-1-cyclohexene?
A: The Safety Data Sheets (SDS) specify wearing "appropriate gloves to prevent skin

exposure".[1] Given that it is known to cause skin irritation[2], selecting the right material is

crucial. While a specific glove type is not always listed, for aliphatic ketones and cyclic alkenes,

Nitrile or Neoprene gloves are generally recommended. Always inspect gloves for tears or

pinholes before use.[4] For prolonged exposure or immersion, consult the glove manufacturer's

chemical resistance guide to verify compatibility. The causality here relates to the solvent's

ability to permeate or degrade the glove material over time.

Q4: Can I store 1-Acetyl-1-cyclohexene in a standard
laboratory refrigerator?
A: No, unless it is a certified explosion-proof or flammable-safe refrigerator. Standard

refrigerators contain ignition sources (e.g., lights, thermostats, compressors) that can ignite
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flammable vapors.[10] The correct storage procedure is to keep the container tightly closed in a

cool, dry, and well-ventilated area designated for combustible liquids, away from heat, sparks,

open flames, and strong oxidizing agents.[1][4][9]

Experimental Protocols & Workflows
Personal Protective Equipment (PPE) Selection
Workflow
The selection of appropriate PPE is the first line of defense. This decision process ensures all

potential exposure routes are protected.
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Start: Assess Task
(Handling 1-Acetyl-1-cyclohexene)

Is the procedure performed
 in a certified chemical fume hood?

Wear Chemical Safety Goggles
(Conforming to EN166 / ANSI Z87.1)

 Yes/No 

Wear a flame-resistant lab coat

Wear appropriate chemical-resistant gloves
(e.g., Nitrile)

Is there a risk of inhaling vapors
(e.g., large spill, poor ventilation)?

Use NIOSH-approved respirator with
organic vapor cartridges

 Yes 

Proceed with Experiment

 No 

Click to download full resolution via product page

Caption: PPE selection workflow for 1-Acetyl-1-cyclohexene.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b7769156?utm_src=pdf-body-img
https://www.benchchem.com/product/b7769156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Step-by-Step Guide for Small Spill Response
(<100 mL)
A small spill can be managed safely if the correct procedure is followed promptly. This protocol

is a self-validating system to ensure containment and decontamination.

Alert Personnel: Immediately alert colleagues in the vicinity.

Eliminate Ignition Sources: Turn off any nearby hot plates, stirrers, and other potential

ignition sources.[4][9]

Ensure Ventilation: Confirm the chemical fume hood is operational. If the spill is outside a

hood, evacuate the area.

Don Appropriate PPE: At a minimum, wear safety goggles, a lab coat, and double-layered

nitrile gloves.

Contain the Spill: Cover the spill with an inert absorbent material like vermiculite, sand, or a

commercial sorbent pad.[1] Do not use combustible materials like paper towels to absorb the

bulk of the liquid.

Collect Absorbent: Carefully scoop the saturated absorbent material into a designated,

labeled hazardous waste container. Use non-sparking tools if available.[10]

Decontaminate the Area: Wipe the spill area with a cloth dampened with soapy water.

Dispose of Waste: Place all contaminated materials (gloves, cloths, absorbent) into the

hazardous waste container.

Wash Hands: Wash hands thoroughly with soap and water after the cleanup is complete.[1]

[4]

Spill Response Logic Diagram
This diagram outlines the decision-making process when a spill occurs.
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Spill of 1-Acetyl-1-cyclohexene Occurs

Assess Spill Size & Location

<100 mL & Contained
(e.g., in fume hood)

 Small 

>100 mL or Outside Hood

 Large 

Researcher Cleanup
(Follow Protocol 1)

Alert Others & Evacuate Area
Call Emergency Response

Cleanup Complete
Document Incident

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.

First Aid and Emergency Measures
Immediate and correct first aid is critical in case of exposure. The following information is

synthesized from authoritative SDSs.[1][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Get medical aid if irritation develops or persists.[1]
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Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,

give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

[11]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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